Cas no 67081-98-5 (1-4-(Trifluoromethyl)phenylpropan-1-ol)

• Product Name: 1-4-(Trifluoromethyl)phenylpropan-1-ol
• CAS No: 67081-98-5
• MF: C₁₀H₁₁F₃O
• MW: 204.188953638077
• MDL: MFCD07773046
• CID: 58534
• PubChem ID: 5314415
• Update Time: 2025-10-28

1-4-(Trifluoromethyl)phenylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-(Trifluoromethyl)phenyl)propan-1-ol
• 1-[4-(trifluoromethyl)phenyl]propan-1-ol
• 1-[4-(Trifluoromethyl)phenyl]propanol
• Benzenemethanol, α-ethyl-4-(trifluoromethyl)-
• ghl.PD_Mitscher_leg0.490
• AKOS012086417
• 1-(4-trifluoromethyl-phenyl)-propan-1-ol
• DTXSID00415655
• 1-(4-Trifluoromethylphenyl)propan-1-ol
• SCHEMBL478137
• FT-0653548
• A9006
• 1-[4-(Trifluoromethyl)phenyl]-1-propanol
• Z1020768490
• MFCD07773046
• CS-W015412
• 67081-98-5
• EN300-748796
• 1-(4-Trifluoromethylphenyl)-1-propanol
• 4-(1-Hydroxypropyl)benzotrifluoride
• (-)-(S)-1-propan-1-ol
• Y11643
• DB-011827
• 1-4-(Trifluoromethyl)phenylpropan-1-ol

• MDL： MFCD07773046
• Inchi： 1S/C10H11F3O/c1-2-9(14)7-3-5-8(6-4-7)10(11,12)13/h3-6,9,14H,2H2,1H3
• InChI Key： DSPWVWRWAPFFNC-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C(CC)O)(F)F

Computed Properties

• Exact Mass: 204.07600
• Monoisotopic Mass: 204.07619946g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.197
• Boiling Point: 234.8°C at 760 mmHg
• Flash Point: 103.9°C
• Refractive Index: 1.462
• PSA: 20.23000
• LogP: 3.14880

1-4-(Trifluoromethyl)phenylpropan-1-ol Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 1-4-(Trifluoromethyl)phenylpropan-1-ol

1-(4-Trifluoromethyl)phenylpropan-1-ol

1-(4-Trifluoromethyl)phenylpropan-1-ol (CAS No. 67081-98-5) is a versatile organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and specialty chemicals. This compound is characterized by its unique structure, which combines a trifluoromethyl-substituted phenyl group with a propanol moiety. The trifluoromethyl group (-CF3) introduces electronic and steric effects that enhance the compound's stability and reactivity, making it a valuable building block in organic synthesis.

Recent studies have highlighted the potential of 1-(4-Trifluoromethyl)phenylpropan-1-ol in the development of bioactive molecules. Researchers have explored its role as an intermediate in the synthesis of various pharmacologically active compounds, including kinase inhibitors and GPCR modulators. The trifluoromethyl group's electron-withdrawing properties have been shown to improve the potency and selectivity of these molecules, making them promising candidates for drug discovery.

In addition to its pharmaceutical applications, 1-(4-Trifluoromethyl)phenylpropan-1-ol has found utility in agrochemicals, particularly in the development of herbicides and fungicides. Its ability to undergo various chemical transformations, such as oxidation and alkylation, has enabled the creation of novel agrochemical agents with enhanced efficacy and reduced environmental impact.

The synthesis of 1-(4-Trifluoromethyl)phenylpropan-1-ol typically involves multi-step processes that require precise control over reaction conditions. Recent advancements in catalytic asymmetric synthesis have provided more efficient routes to this compound, reducing production costs and improving scalability. These methods often utilize transition metal catalysts, such as palladium or rhodium complexes, to achieve high enantioselectivity.

From an environmental perspective, 1-(4-Trifluoromethyl)phenylpropan-1-ol has been studied for its biodegradation properties. Research indicates that under aerobic conditions, the compound undergoes microbial degradation through oxidative pathways, resulting in the formation of less toxic byproducts. This information is critical for assessing its environmental impact and ensuring sustainable practices in its production and use.

In conclusion, 1-(4-Trifluoromethyl)phenylpropan-1-ol (CAS No. 67081-98-5) is a multifaceted compound with wide-ranging applications across various industries. Its unique chemical properties and versatility make it an essential component in modern organic synthesis. As research continues to uncover new applications and improve synthetic methodologies, this compound is poised to play an even greater role in advancing scientific innovation.